Cas no 2172192-35-5 (1-amino-1,3,3-triethylurea)
1-amino-1,3,3-triethylurea Chemical and Physical Properties
Names and Identifiers
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- 1-amino-1,3,3-triethylurea
- SCHEMBL11832730
- EN300-1275852
- 2172192-35-5
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- Inchi: 1S/C7H17N3O/c1-4-9(5-2)7(11)10(8)6-3/h4-6,8H2,1-3H3
- InChI Key: SYQFIDZJMPVRFH-UHFFFAOYSA-N
- SMILES: O=C(N(CC)N)N(CC)CC
Computed Properties
- Exact Mass: 159.137162174g/mol
- Monoisotopic Mass: 159.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 49.6Ų
1-amino-1,3,3-triethylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1275852-1.0g |
1-amino-1,3,3-triethylurea |
2172192-35-5 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1275852-50mg |
1-amino-1,3,3-triethylurea |
2172192-35-5 | 50mg |
$612.0 | 2023-10-01 | ||
| Enamine | EN300-1275852-100mg |
1-amino-1,3,3-triethylurea |
2172192-35-5 | 100mg |
$640.0 | 2023-10-01 | ||
| Enamine | EN300-1275852-250mg |
1-amino-1,3,3-triethylurea |
2172192-35-5 | 250mg |
$670.0 | 2023-10-01 | ||
| Enamine | EN300-1275852-500mg |
1-amino-1,3,3-triethylurea |
2172192-35-5 | 500mg |
$699.0 | 2023-10-01 | ||
| Enamine | EN300-1275852-1000mg |
1-amino-1,3,3-triethylurea |
2172192-35-5 | 1000mg |
$728.0 | 2023-10-01 | ||
| Enamine | EN300-1275852-2500mg |
1-amino-1,3,3-triethylurea |
2172192-35-5 | 2500mg |
$1428.0 | 2023-10-01 | ||
| Enamine | EN300-1275852-5000mg |
1-amino-1,3,3-triethylurea |
2172192-35-5 | 5000mg |
$2110.0 | 2023-10-01 | ||
| Enamine | EN300-1275852-10000mg |
1-amino-1,3,3-triethylurea |
2172192-35-5 | 10000mg |
$3131.0 | 2023-10-01 |
1-amino-1,3,3-triethylurea Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 1-amino-1,3,3-triethylurea
Introduction to 1-amino-1,3,3-triethylurea (CAS No. 2172192-35-5)
1-amino-1,3,3-triethylurea is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2172192-35-5, has garnered attention due to its potential applications in various scientific domains. The molecular structure of 1-amino-1,3,3-triethylurea consists of a urea backbone substituted with three ethyl groups, which endows it with distinct chemical reactivity and solubility characteristics. These features make it a valuable candidate for further exploration in synthetic chemistry, medicinal chemistry, and material science.
The synthesis of 1-amino-1,3,3-triethylurea involves meticulous chemical processes that highlight the compound's versatility. The ethyl groups attached to the urea moiety contribute to its stability while allowing for modifications that can tailor its reactivity for specific applications. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both laboratory-scale experiments and industrial applications.
In the field of medicinal chemistry, 1-amino-1,3,3-triethylurea has been investigated for its potential as a precursor or intermediate in the development of novel therapeutic agents. Its structural framework suggests compatibility with biological systems, making it a promising candidate for drug design. Researchers have explored its interactions with enzymes and receptors, uncovering possible mechanisms that could lead to new treatments for various diseases. The compound's ability to undergo selective modifications allows chemists to fine-tune its properties, enhancing its pharmacological efficacy.
One of the most intriguing aspects of 1-amino-1,3,3-triethylurea is its role in catalytic processes. Studies have demonstrated its utility as a ligand or co-catalyst in organic transformations, where it aids in facilitating reactions that would otherwise be challenging to achieve under standard conditions. This capability is particularly valuable in industrial settings where efficiency and yield are critical parameters. The compound's stability under various reaction conditions further underscores its practicality in catalytic applications.
The spectroscopic and thermal properties of 1-amino-1,3,3-triethylurea have also been extensively studied. Its high solubility in common organic solvents makes it an excellent candidate for solution-based reactions and formulations. Additionally, its thermal stability ensures that it can withstand high temperatures without decomposing, which is essential for certain industrial processes. These properties collectively make 1-amino-1,3,3-triethylurea a versatile compound with broad applicability.
Recent research has also delved into the environmental impact of using 1-amino-1,3,3-triethylurea in chemical processes. Studies have shown that when handled and disposed of properly, this compound does not pose significant environmental hazards. However, as with any chemical substance, responsible handling practices must be followed to minimize any potential risks. This includes proper storage conditions and adherence to safety protocols during synthesis and application.
The future prospects of 1-amino-1,3,3-triethylurea are promising as ongoing research continues to uncover new applications and refine existing ones. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to more efficient synthesis methods and novel uses for this compound. As our understanding of its properties grows, so too will its importance in scientific research and industrial applications.
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